2-[9-(4-fluorophenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid

• IUPAC Name: 2-[9-(4-fluorophenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid
• InChI: InChI=1S/C17H16FN5O4/c1-20-14-13(15(26)23(17(20)27)9-12(24)25)22-8-2-7-21(16(22)19-14)11-5-3-10(18)4-6-11/h3-6H,2,7-9H2,1H3,(H,24,25)
• InChI Key: ZFLHYOGBRBYURO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC(=O)O)N3CCCN(C3=N2)C4=CC=C(C=C4)F
• Molecular Formula: C17H16FN5O4
• Molecular Weight: 373.3 g/mol

Description

2-[9-(4-fluorophenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid is a useful research compound. Its molecular formula is C17H16FN5O4 and its molecular weight is 373.344. The purity is usually 95%.
BenchChem offers high-quality 2-[9-(4-fluorophenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[9-(4-fluorophenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activities

Xiong Jing (2011) synthesized derivatives of 2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl acetamido from L-tyrosine methyl ester and D-tyrosine ethyl ester, which exhibited selective antitumor activities. These compounds, including variations with R-configuration, showed potential in cancer treatment research (Xiong Jing, 2011).

Synthesis and Characterization

Wang Wei (2009) reported the synthesis of a novel α-{[(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1-(2H)-yl)acetyl] amino}-2-methyl butyric acid, a related compound, demonstrating the versatility and potential applications in developing new chemical entities (Wang Wei, 2009).

Fluorescence Binding Studies

Fa-Yan Meng et al. (2012) synthesized p-hydroxycinnamic acid amides, including derivatives with pyrimidin-2-yl structures. They investigated interactions with bovine serum albumin through fluorescence and UV–vis spectral studies, indicating potential applications in biological studies and drug design (Fa-Yan Meng et al., 2012).

Crystal Structure Analysis

Mao-Lin Hu et al. (2006) studied the crystal structure of a related compound, 2(R)-(5-fluorouracil-1-yI)acetyl-2-phenylglycin dimethylformamide solvate. This research provides insight into the structural characteristics of similar compounds, which can be crucial for understanding their chemical behavior and interactions (Mao-Lin Hu et al., 2006).

Green Drug Design

Y. Dathu Reddy et al. (2014) developed environmentally friendly syntheses of analgesic and antipyretic compounds, including pyrimidin-2-yl derivatives. This study demonstrates the potential of 2,4-dioxo-3,4-dihydropyrimidin compounds in sustainable drug design, highlighting the importance of green chemistry in pharmaceutical research (Y. Dathu Reddy et al., 2014).

Novel Analgesic and Anti-inflammatory Agents

Muralidharan et al. (2019) designed and synthesized novel derivatives, including 4-fluoro-3-methylphenyl-6-(substituted aryl)-1,6-dihydropyrimidin-2-ol, for potential use as anti-inflammatory and analgesic agents. This research underscores the therapeutic potential of related compounds in pain management and inflammation control (Muralidharan et al., 2019).